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Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanotechnology research due to their

distinct size- and shape-dependent optical and electronic properties.[1] These characteristics

make them ideal candidates for a wide array of applications in drug delivery, gene delivery, bio-

imaging, sensing, and photothermal therapy.[1][2][3][4] The synthesis of AuNPs with controlled

morphology is crucial for tuning these properties for specific applications. Among various

shapes, gold nanorods (AuNRs) are of particular interest due to their tunable surface plasmon

resonance (SPR) into the near-infrared (NIR) region, a spectral window where biological

tissues are most transparent.

The most prevalent method for synthesizing AuNRs is the seed-mediated growth technique,

which offers precise control over the final dimensions.[5][6] In this method, a surfactant,

typically cetyltrimethylammonium bromide (CTAB), is used as a capping and shape-directing

agent.[7][8] While it was once believed that the rod-like micellar structure of CTAB templated

the anisotropic growth, it is now understood that the bromide (Br⁻) ions play a more critical role.

[9][10] Bromide ions selectively bind to the {100} and {110} crystallographic facets of the gold
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seeds, passivating these surfaces and encouraging preferential growth along the[11] direction,

which results in the elongation of the nanoparticle into a rod shape.[9][10][12]

This document provides a detailed protocol for the seed-mediated synthesis of CTAB-capped

gold nanorods. It includes information on the necessary reagents, experimental procedures,

and characterization techniques, tailored for researchers, scientists, and professionals in drug

development.

Experimental Protocol: Seed-Mediated Synthesis of
Gold Nanorods
This protocol is divided into two main stages: the synthesis of small gold nanoparticle "seeds"

and the subsequent use of these seeds in a "growth solution" to form anisotropic nanorods.

A. Materials and Equipment

Reagents: Gold(III) chloride trihydrate (HAuCl₄·3H₂O), Cetyltrimethylammonium bromide

(CTAB), Sodium borohydride (NaBH₄), L-Ascorbic acid, Silver nitrate (AgNO₃), Hydrochloric

acid (HCl), Deionized water (18.2 MΩ·cm).

Equipment: Magnetic stirrer and stir bars, spectrophotometer (UV-Vis), centrifuge,

transmission electron microscope (TEM), dynamic light scattering (DLS) and zeta potential

analyzer, glassware (flasks, beakers, graduated cylinders).

B. Protocol Part 1: Synthesis of Gold Nanoparticle Seeds

Preparation: In a 20 mL scintillation vial, add 10 mL of 0.1 M CTAB solution.

Gold Precursor Addition: Add 25 µL of 0.1 M HAuCl₄ to the CTAB solution while stirring.[6]

The solution will turn yellow.

Reduction: While stirring vigorously, rapidly inject 45 µL of freshly prepared, ice-cold 0.1 M

NaBH₄.[6]

Color Change: The solution color will immediately change from yellow to brownish-yellow,

indicating the formation of gold seeds.[6][13]
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Aging: Stop stirring after 5 minutes and age the seed solution at 30°C for 30 minutes before

use.[13]

C. Protocol Part 2: Synthesis of Gold Nanorods (Growth)

Growth Solution Preparation: In a 500 mL flask, dissolve 80 g of CTAB in 450 mL of warm

deionized water (approx. 50°C). Let it cool to 30°C.

Silver Nitrate Addition: Add 9 mL of 4 mM AgNO₃ solution.[13]

Gold Precursor Addition: Add 500 mL of 1 mM HAuCl₄ and stir gently until the solution

becomes transparent.

pH Adjustment: Add 3 mL of 1.0 M HCl to adjust the pH of the growth solution.[13] This step

is crucial for controlling the reaction kinetics.[6][14]

Reducing Agent: Add 2.5 mL of 64 mM ascorbic acid.[13] The solution will turn colorless as

Au³⁺ is reduced to Au¹⁺.

Seeding: Swiftly add 0.5 mL of the aged seed solution to the growth solution. Do not stir.

Growth: Leave the solution undisturbed at 30°C for at least 12 hours for the nanorods to

grow. The solution color will gradually change, often to a deep reddish-purple or brown,

depending on the aspect ratio of the nanorods.

Purification: To remove excess CTAB, centrifuge the resulting nanorod solution at 10,000

rpm for 15 minutes. Discard the supernatant and re-disperse the pellet in deionized water.

Repeat this washing step at least once.

Data Presentation
Quantitative data related to the synthesis and characterization are summarized below.

Table 1: Example Reagent Concentrations for Gold Nanorod Synthesis
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Solution Reagent Formula
Stock
Concentrati
on

Volume

Final
Concentrati
on (in
Growth
Sol.)

Seed

Solution
CTAB C₁₉H₄₂BrN 0.1 M 10 mL -

Gold(III)

Chloride
HAuCl₄ 0.1 M 25 µL -

Sodium

Borohydride
NaBH₄ 0.1 M 45 µL -

Growth

Solution
CTAB C₁₉H₄₂BrN Powder

80 g in 450

mL
~0.4 M

Silver Nitrate AgNO₃ 4 mM 9 mL 0.072 mM

Gold(III)

Chloride
HAuCl₄ 1 mM 500 mL 0.5 mM

Ascorbic Acid C₆H₈O₆ 64 mM 2.5 mL 0.32 mM

| | Seed Solution | - | - | 0.5 mL | - |

Table 2: Influence of Key Parameters on Nanorod Dimensions
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Parameter Effect of Increase Resulting Property Change

AgNO₃ Concentration

Promotes anisotropic
growth on specific facets.
[15]

Increases the aspect ratio
(longer, thinner rods).[15]

Ascorbic Acid Conc.
Increases the rate of Au⁺

reduction.[15]

Affects yield and can lead to

spherical particles if too high.

Seed Volume
Increases the number of

nucleation sites.

Decreases the aspect ratio

(shorter, wider rods).[15]

pH (via HCl)
Slows down the reduction

kinetics.[14]

Allows for more controlled,

uniform rod formation.[14]

| Bromide Ion Conc. | Enhances selective passivation of Au{100} facets.[10] | Crucial for rod

formation; concentration can tune dimensions.[9][10] |

Table 3: Typical Characterization Data for CTAB-Capped Gold Nanorods

Property Typical Value / Range Characterization Method

Transverse SPR Peak 510 - 530 nm UV-Vis Spectroscopy[16]

Longitudinal SPR Peak
600 - 1100 nm (Aspect-ratio

dependent)
UV-Vis Spectroscopy[16]

Zeta Potential +30 to +60 mV
Dynamic Light Scattering

(DLS)

Aspect Ratio 2 - 6
Transmission Electron

Microscopy (TEM)

| Hydrodynamic Diameter | 20 - 100 nm | Dynamic Light Scattering (DLS) |

Visualizations
Experimental and Logical Workflows
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Part 1: Seed Synthesis

Part 2: Nanorod Growth
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Caption: Workflow for seed-mediated synthesis of gold nanorods.
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Input Synthesis Parameters

Resulting Nanorod Properties

AgNO3 Concentration

Aspect Ratio (Length/Width)
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Decreases
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Caption: Relationship between synthesis parameters and nanorod properties.
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CTAB-Capped AuNR

Surface Functionalization
(e.g., PEG, Targeting Ligand, Drug)

Targeted Cell Binding
(Receptor-Mediated)

Endocytosis / Cellular Uptake
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Therapeutic Effect
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Caption: Simplified pathway for a targeted drug delivery application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053998/docs#application-notes-preparation-and-
application-of-ctab-capped-gold-nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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